Cas no 743408-04-0 (1-4-methoxy-3-(trifluoromethyl)phenylmethanamine)

1-4-methoxy-3-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-3-(trifluoromethyl)benzylamine
- [4-methoxy-3-(trifluoromethyl)phenyl]methanamine
- 4-methoxy-3-(trifluoromethyl)Benzenemethanamine
- 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine
- AM82802
- 743408-04-0
- MFCD06212984
- (4-Methoxy-3-(trifluoromethyl)phenyl)methanamine
- ZB1771
- SB77836
- CS-0302319
- DTXSID70590706
- SCHEMBL3166206
- AKOS012536016
- 4-Methoxy-3-(trifluoromethyl)benzylamine, AldrichCPR
- EN300-1931050
- JS-4523
- OLXNTNRECSTMGX-UHFFFAOYSA-N
- 4-Methoxy-3-trifluoromethylbenzylamine
- 1-[4-Methoxy-3-(trifluoromethyl)phenyl]methanamine
-
- MDL: MFCD06212984
- Inchi: InChI=1S/C9H10F3NO/c1-14-8-3-2-6(5-13)4-7(8)9(10,11)12/h2-4H,5,13H2,1H3
- InChI Key: OLXNTNRECSTMGX-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)CN)C(F)(F)F
Computed Properties
- Exact Mass: 205.07100
- Monoisotopic Mass: 205.07144843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 242.0±40.0 °C at 760 mmHg
- Flash Point: 100.2±27.3 °C
- Refractive Index: 1.4865
- PSA: 35.25000
- LogP: 2.87300
- Sensitiveness: Air Sensitive
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-4-methoxy-3-(trifluoromethyl)phenylmethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN2735
- Safety Instruction: H303+H313+H333
- HazardClass:8
- PackingGroup:III
- Packing Group:III
- Packing Group:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-4-methoxy-3-(trifluoromethyl)phenylmethanamine Customs Data
- HS CODE:2922199090
- Customs Data:
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-4-methoxy-3-(trifluoromethyl)phenylmethanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26748-10g |
4-Methoxy-3-(trifluoromethyl)benzylamine, 97% |
743408-04-0 | 97% | 10g |
¥9812.00 | 2023-02-24 | |
Alichem | A013007060-500mg |
4-Methoxy-3-(trifluoromethyl)benzylamine |
743408-04-0 | 97% | 500mg |
$863.90 | 2023-09-01 | |
Apollo Scientific | PC302218-5g |
4-Methoxy-3-(trifluoromethyl)benzylamine |
743408-04-0 | 95% | 5g |
£346.00 | 2025-02-21 | |
Enamine | EN300-1931050-0.05g |
1-[4-methoxy-3-(trifluoromethyl)phenyl]methanamine |
743408-04-0 | 0.05g |
$83.0 | 2023-09-17 | ||
Enamine | EN300-1931050-1.0g |
1-[4-methoxy-3-(trifluoromethyl)phenyl]methanamine |
743408-04-0 | 1g |
$743.0 | 2023-06-02 | ||
abcr | AB212322-1 g |
4-Methoxy-3-(trifluoromethyl)benzylamine, 97%; . |
743408-04-0 | 97% | 1g |
€111.20 | 2023-05-06 | |
Enamine | EN300-1931050-0.25g |
1-[4-methoxy-3-(trifluoromethyl)phenyl]methanamine |
743408-04-0 | 0.25g |
$90.0 | 2023-09-17 | ||
Enamine | EN300-1931050-5g |
1-[4-methoxy-3-(trifluoromethyl)phenyl]methanamine |
743408-04-0 | 5g |
$326.0 | 2023-09-17 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCH440-500mg |
[4-methoxy-3-(trifluoromethyl)phenyl]methanamine |
743408-04-0 | 95% | 500mg |
¥958.0 | 2024-04-17 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCH440-100mg |
[4-methoxy-3-(trifluoromethyl)phenyl]methanamine |
743408-04-0 | 95% | 100mg |
¥432.0 | 2024-04-17 |
1-4-methoxy-3-(trifluoromethyl)phenylmethanamine Related Literature
-
Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
-
3. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
-
Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
Additional information on 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine
Recent Advances in the Study of 1-4-Methoxy-3-(Trifluoromethyl)Phenylmethanamine (CAS: 743408-04-0)
The compound 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine (CAS: 743408-04-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its methoxy and trifluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
In the context of synthetic chemistry, novel approaches to the preparation of 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine have been explored. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved catalytic reductive amination method that yields the compound with higher purity and efficiency compared to traditional methods. The researchers utilized a palladium-based catalyst system that allowed for milder reaction conditions while maintaining excellent enantioselectivity, which is crucial for pharmaceutical applications.
Pharmacological investigations have revealed interesting properties of this compound. Research conducted at several academic institutions has identified 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine as a potential modulator of serotonin receptors. In vitro studies using human cell lines showed selective binding affinity to 5-HT2C receptors, suggesting possible applications in the treatment of central nervous system disorders. However, the exact mechanism of action and therapeutic window require further elucidation through preclinical studies.
The trifluoromethyl group in the compound's structure has been particularly noteworthy in structure-activity relationship (SAR) studies. Recent computational modeling work has demonstrated how this moiety influences the molecule's lipophilicity and metabolic stability, two critical factors in drug development. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, providing valuable insights for medicinal chemists working on similar compounds.
Several pharmaceutical companies have included derivatives of 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine in their drug discovery pipelines. Patent filings from 2022-2024 indicate its use as an intermediate in the synthesis of potential anticancer agents and anti-inflammatory drugs. The compound's versatility as a building block stems from its amine functionality, which allows for diverse chemical modifications while maintaining the beneficial properties conferred by its aromatic substitution pattern.
Ongoing research is exploring the compound's potential in addressing drug resistance issues. Preliminary results from a multi-center study suggest that certain derivatives may enhance the efficacy of existing antimicrobial agents when used in combination therapies. This could have significant implications for treating resistant bacterial infections, though much work remains to be done in this promising area of investigation.
As research progresses, safety and toxicity profiles of 1-4-methoxy-3-(trifluoromethyl)phenylmethanamine are being carefully evaluated. Recent toxicological studies in animal models have established preliminary safety parameters, but comprehensive clinical trials would be necessary before any therapeutic applications could be realized. The scientific community continues to monitor developments related to this compound with great interest, as it represents an important case study in rational drug design and development.
743408-04-0 (1-4-methoxy-3-(trifluoromethyl)phenylmethanamine) Related Products
- 1805282-57-8(Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)
- 1220039-77-9(1-(6-Bromo-1H-indazol-3-yl)ethanone)
- 921513-90-8(N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzene-1-sulfonamide)
- 1016818-09-9(7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one)
- 947320-08-3(Methyl 4-isopropylpicolinate)
- 1207030-44-1(1-(3,4-dimethylphenyl)-N-[(furan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)
- 76006-11-6(7-CHLORO-1H-PYRAZOLO[3,4-C]PYRIDINE)
- 2228726-78-9(2-(but-3-yn-2-yl)-4-methoxypyridine)
- 2386238-49-7(3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid)
- 1171210-43-7(N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)
